Cas no 1183806-14-5 (1-(2,6-dimethylpyrimidin-4-yl)-N-propylpiperidin-4-amine)

• Product Name: 1-(2,6-dimethylpyrimidin-4-yl)-N-propylpiperidin-4-amine
• CAS No: 1183806-14-5
• MF: C₁₄H₂₄N₄
• MW: 248.367162704468
• CID: 5167190
• PubChem ID: 54593094
• Update Time: 2025-08-05

1-(2,6-dimethylpyrimidin-4-yl)-N-propylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethylpyrimidin-4-yl)-N-propylpiperidin-4-amine
• 4-Piperidinamine, 1-(2,6-dimethyl-4-pyrimidinyl)-N-propyl-

• Inchi： 1S/C14H24N4/c1-4-7-15-13-5-8-18(9-6-13)14-10-11(2)16-12(3)17-14/h10,13,15H,4-9H2,1-3H3
• InChI Key： ZOTPPWKZZNOSMG-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C)N=C(C)N=2)CCC(CC1)NCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 238
• XLogP3: 2.5
• Topological Polar Surface Area: 41

Additional information on 1-(2,6-dimethylpyrimidin-4-yl)-N-propylpiperidin-4-amine

Compound CAS No. 1183806-14-5: 1-(2,6-Dimethylpyrimidin-4-yl)-N-propylpiperidin-4-amine

Compound CAS No. 1183806-14-5, also known as 1-(2,6-dimethylpyrimidin-4-yl)-N-propylpiperidin-4-amine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The structure of this compound comprises a piperidine ring substituted at the 4-position with an amine group and a pyrimidine moiety at the 2,6-dimethyl substitution pattern. This unique combination makes it a promising candidate for further research in drug discovery and material science.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry due to their ability to interact with various biological targets, such as enzymes, receptors, and ion channels. The presence of the pyrimidine ring in this compound adds another layer of complexity and functionality, potentially enhancing its bioavailability and pharmacokinetic properties. Researchers have reported that such heterocyclic compounds often exhibit favorable absorption profiles and stability in physiological conditions, making them ideal for therapeutic applications.

The synthesis of 1-(2,6-dimethylpyrimidin-4-yl)-N-propylpiperidin-4-amine involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the pyrimidine ring through condensation reactions, followed by alkylation or substitution reactions to introduce the piperidine moiety. Optimization of reaction conditions, such as temperature, solvent choice, and catalyst selection, has been shown to significantly influence the yield and purity of the final product. Recent advancements in catalytic asymmetric synthesis have also opened new avenues for producing enantiomerically enriched versions of this compound, which could be valuable for stereo-specific studies.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory effects on certain kinase enzymes, suggesting its potential as a lead compound in anti-cancer drug development. Additionally, its ability to modulate ion channels has been explored in neuropharmacological studies, where it showed promise as a potential agent for treating neurological disorders such as epilepsy or chronic pain. These findings underscore the importance of further preclinical studies to fully elucidate its therapeutic potential.

The structural flexibility of CAS No. 1183806-14-5 also makes it an attractive scaffold for chemical modifications aimed at improving its pharmacodynamic properties. For instance, researchers have explored the introduction of additional substituents on the pyrimidine ring or modifications to the piperidine side chain to enhance binding affinity or reduce off-target effects. Computational modeling techniques, such as molecular docking and QSAR analysis, have been instrumental in guiding these modifications and predicting their outcomes.

From an industrial perspective, the scalability of this compound's synthesis is a critical factor for its commercial viability. Current methods involve large-scale reactions with high yields; however, ongoing efforts are focused on developing more environmentally friendly processes that minimize waste and energy consumption. Green chemistry principles are increasingly being integrated into synthetic protocols to meet regulatory requirements and address sustainability concerns.

In conclusion, Compound CAS No. 1183806-14-5, or 1-(2,6-dimethylpyrimidin-4-yl)-N-propylpiperidin-4-amine, represents a significant advancement in organic chemistry with broad implications for drug discovery and materials science. Its unique structure, coupled with recent research findings on its biological activity and synthetic optimization, positions it as a key molecule for future investigations. As research continues to unfold its full potential, this compound is poised to make meaningful contributions to both academic and industrial fields.